Cas no 2228194-69-0 (1-(1-methyl-1H-indol-4-yl)cyclohexan-1-amine)

• Product Name: 1-(1-methyl-1H-indol-4-yl)cyclohexan-1-amine
• CAS No: 2228194-69-0
• MF: C₁₅H₂₀N₂
• MW: 228.332703590393
• CID: 6355233
• PubChem ID: 165972401
• Update Time: 2025-06-26

1-(1-methyl-1H-indol-4-yl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(1-methyl-1H-indol-4-yl)cyclohexan-1-amine
• 2228194-69-0
• EN300-1793156

• Inchi： 1S/C15H20N2/c1-17-11-8-12-13(6-5-7-14(12)17)15(16)9-3-2-4-10-15/h5-8,11H,2-4,9-10,16H2,1H3
• InChI Key： DPYWMZKONWPRTP-UHFFFAOYSA-N
• SMILES： NC1(C2=CC=CC3=C2C=CN3C)CCCCC1

Computed Properties

• Exact Mass: 228.162648646g/mol
• Monoisotopic Mass: 228.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 31Ų

Additional information on 1-(1-methyl-1H-indol-4-yl)cyclohexan-1-amine

Professional Introduction to 1-(1-methyl-1H-indol-4-yl)cyclohexan-1-amine (CAS No. 2228194-69-0)

1-(1-methyl-1H-indol-4-yl)cyclohexan-1-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2228194-69-0, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this amine derivative combines a cyclohexane ring with a substituted indole moiety, which contributes to its distinctive chemical behavior and biological activity.

The indole ring, a well-known pharmacophore in medicinal chemistry, is a key feature of this compound. Indole derivatives have been extensively studied for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the 1-methyl-1H-indol-4-yl group in 1-(1-methyl-1H-indol-4-yl)cyclohexan-1-amine enhances its interaction with biological targets, making it a promising candidate for further investigation.

Cyclohexanamine, another crucial component of this compound, contributes to its solubility and metabolic stability. The combination of these structural elements suggests that 1-(1-methyl-1H-indol-4-yl)cyclohexan-1-amine may exhibit unique pharmacokinetic properties, which are essential for its potential use in therapeutic applications. Recent studies have highlighted the importance of optimizing drug-like properties such as solubility, bioavailability, and metabolic stability to improve the efficacy of pharmaceutical compounds.

In the context of contemporary pharmaceutical research, 1-(1-methyl-1H-indol-4-yl)cyclohexan-1-amine has been explored for its potential role in modulating various biological pathways. For instance, research has indicated that indole derivatives can interact with nuclear receptors and enzymes involved in cell signaling and inflammation. The cyclohexane ring may further enhance these interactions by providing steric hindrance and improving binding affinity.

The synthesis of 1-(1-methyl-1H-indol-4-yl)cyclohexan-1-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework of this compound. These methods not only enhance the efficiency of synthesis but also allow for the introduction of various functional groups to tailor the biological activity of the final product.

Recent advancements in computational chemistry have also played a pivotal role in understanding the structural and functional properties of 1-(1-methyl-1H-indol-4-yl)cyclohexan-1-amine. Molecular modeling techniques have been used to predict binding affinities and identify potential drug-target interactions. These computational studies provide valuable insights into the mechanism of action of this compound and guide experimental investigations.

The pharmacological profile of 1-(1-methyl-1H-indol-4-y)cyclohexan-amine is still under active investigation, but preliminary findings suggest that it may possess therapeutic potential in several areas. For example, studies have shown that indole derivatives can inhibit the activity of enzymes involved in cancer progression. Additionally, the cyclohexane moiety may contribute to anti-inflammatory effects by modulating cytokine production and immune responses.

In conclusion, 1-(1-methyl-lH-indol-l-y)cyclohexan-l-am ine (CAS No. 2228194_69_0) is a structurally intriguing compound with significant pharmaceutical implications. Its unique combination of an indole ring and a cyclohexanamine moiety positions it as a promising candidate for further exploration in drug development. Ongoing research continues to uncover new insights into its biological activity and potential therapeutic applications.